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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzyl cyanide

Cat. No.: B1336772 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-fluorobenzyl Cyanide

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-2-fluorobenzyl cyanide, a key intermediate in various synthetic applications. The

information is presented to support research and development activities in medicinal chemistry

and materials science.

Core Physical and Chemical Properties
4-Bromo-2-fluorobenzyl cyanide is an organic compound with the chemical formula

C₈H₅BrFN.[1] It is characterized as a white to beige crystalline powder at room temperature.[1]

The molecule incorporates a benzyl cyanide core, substituted with both a bromine and a

fluorine atom on the phenyl ring, which influences its reactivity and potential applications.[1]

Quantitative Data Summary
The physical properties of 4-Bromo-2-fluorobenzyl cyanide are summarized in the table

below for easy reference and comparison.
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Property Value

IUPAC Name 2-(4-bromo-2-fluorophenyl)acetonitrile[1][2][3]

CAS Number 114897-91-5[1][2]

Molecular Formula C₈H₅BrFN[1][2][4]

Molecular Weight 214.03 g/mol [1][2][3][4]

Appearance White to beige crystalline powder[1][4]

Melting Point 52.8-53.0 °C[1][2][4]

Boiling Point 281 °C[4]

Density 1.573 g/cm³[4]

Solubility
Insoluble in water; soluble in common organic

solvents.

Experimental Protocols for Physical Property
Determination
While specific experimental details for the determination of the physical properties of 4-Bromo-
2-fluorobenzyl cyanide are not extensively published, the following are standard

methodologies used for such characterizations.

Melting Point Determination
The melting point is a critical indicator of purity. A common method for its determination is

capillary melting point analysis.

Sample Preparation: A small, dry sample of the crystalline powder is packed into a capillary

tube.

Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer.
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Measurement: The sample is heated at a controlled rate. The temperature at which the

substance first begins to melt and the temperature at which it is completely liquid are

recorded as the melting point range. A narrow melting range typically indicates high purity.

Boiling Point Determination
For a solid compound like 4-Bromo-2-fluorobenzyl cyanide, the boiling point is determined at

reduced pressure to prevent decomposition at high temperatures.

Apparatus: A distillation setup, including a Claisen flask, condenser, and receiving flask, is

assembled for vacuum distillation.

Procedure: The compound is heated under reduced pressure. The temperature at which the

liquid boils and its vapor condenses is recorded, along with the corresponding pressure.

Density Measurement
The density of a solid can be determined using a gas pycnometer.

Principle: This technique measures the volume of the solid by detecting the pressure change

of a known volume of an inert gas (like helium) as it expands into a chamber containing the

sample.

Calculation: The density is then calculated by dividing the mass of the sample by the

measured volume.

Logical Workflow for Physical Characterization
The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a novel or synthesized compound like 4-Bromo-2-fluorobenzyl cyanide.
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Caption: Workflow for the Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.fishersci.ca/shop/products/4-bromo-2-fluorobenzyl-cyanide-98-thermo-scientific/p-3212014
https://www.fishersci.ca/shop/products/4-bromo-2-fluorobenzyl-cyanide-98-thermo-scientific/p-3212014
https://www.evitachem.com/product/evt-338730
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB1198786.htm
https://www.benchchem.com/product/b1336772#what-are-the-physical-properties-of-4-bromo-2-fluorobenzyl-cyanide
https://www.benchchem.com/product/b1336772#what-are-the-physical-properties-of-4-bromo-2-fluorobenzyl-cyanide
https://www.benchchem.com/product/b1336772#what-are-the-physical-properties-of-4-bromo-2-fluorobenzyl-cyanide
https://www.benchchem.com/product/b1336772#what-are-the-physical-properties-of-4-bromo-2-fluorobenzyl-cyanide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1336772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

